2-Benzoyloxazole
Overview
Description
2-Benzoyloxazole is a chemical compound with the molecular formula C10H7NO2 . It is a member of the heteroarenes, which are important in synthetic organic chemistry and have applications in medicinal, pharmaceutical, and industrial areas .
Synthesis Analysis
The synthesis of benzoxazoles, including 2-Benzoyloxazole, has been extensively studied. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, such as nanocatalysts, metal catalysts, and ionic liquid catalysts, have been summarized .
Molecular Structure Analysis
The molecular structure of 2-Benzoyloxazole consists of 10 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . The exact mass is 173.047678466 g/mol . The molecule is planar and bicyclic .
Chemical Reactions Analysis
Benzoxazole derivatives, including 2-Benzoyloxazole, have been used as starting materials for different mechanistic approaches in drug discovery . They have been synthesized via different pathways and have been used in the synthesis of benzoxazoles, benzimidazoles, and benzothiazoles .
Physical And Chemical Properties Analysis
The molecular weight of 2-Benzoyloxazole is 173.17 g/mol . It has a topological polar surface area of 43.1 Ų . Other properties such as density, boiling point, and vapor pressure are not mentioned in the retrieved papers.
Scientific Research Applications
Synthesis of Benzoxazole Derivatives
2-Benzoyloxazole: serves as a precursor in the synthesis of various benzoxazole derivatives. These derivatives are significant due to their wide range of biological activities, including antimicrobial, antifungal, anticancer, antioxidant, and anti-inflammatory effects . The versatility of 2-Benzoyloxazole allows for the development of new compounds with potential therapeutic applications.
Catalysis
In the field of catalysis, 2-Benzoyloxazole has been used to facilitate chemical reactions. For example, it has been involved in one-pot synthesis reactions catalyzed by palladium-supported nanocatalysts . This showcases its role in enhancing reaction efficiency and selectivity, which is crucial in industrial chemistry and pharmaceutical manufacturing.
Bio-applicability Studies
Research into the bio-applicability of heterocyclic scaffolds often involves 2-Benzoyloxazole. It is studied for its effectiveness against various diseases, and its role in the chemistry of heterocyclic compounds is significant in understanding their biological interactions .
properties
IUPAC Name |
1,3-oxazol-2-yl(phenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2/c12-9(10-11-6-7-13-10)8-4-2-1-3-5-8/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAYXHUOYWYRVDY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=NC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40584531 |
Source
|
| Record name | (1,3-Oxazol-2-yl)(phenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40584531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzoyloxazole | |
CAS RN |
174150-58-4 |
Source
|
| Record name | (1,3-Oxazol-2-yl)(phenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40584531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Benzoyloxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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